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Compound of Interest

Compound Name: Heptanal

Cat. No.: B048729

An In-depth Technical Guide to Heptanal: Safety, Handling, and Storage

Introduction

Heptanal (C7H140), also known as Heptaldehyde or Aldehyde C-7, is a saturated alkyl
aldehyde.[1][2] It is a colorless to light yellow, oily liquid characterized by a strong, penetrating
fruity or citrus-like odor.[1][3][4] Naturally occurring in the essential oils of plants like ylang-
ylang, clary sage, and lemon, Heptanal is primarily used as a synthesis intermediate in the
flavors and fragrances industry, notably for producing jasmine-type scents like alpha-
pentylcinnamaldehyde.[2][4][5] It also finds application in the manufacturing of lubricants.[2][4]

Given its chemical properties and reactivity, a thorough understanding of its hazards and the
implementation of rigorous safety protocols are paramount for professionals in research,
development, and manufacturing. This guide provides comprehensive data and procedural
recommendations for the safe handling, storage, and disposal of Heptanal.

Hazard Identification and Classification

Heptanal is classified as a hazardous chemical under the Globally Harmonized System (GHS).
It is a flammable liquid and vapor and can cause significant irritation to the skin, eyes, and
respiratory system.[1][6] It is also recognized as being harmful to aquatic life with long-lasting
effects.[7][8]

Table 1: GHS Hazard Classification for Heptanal
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Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids Category 3
vapor.[1][7][8]
) ) o H315: Causes skin irritation.[1]
Skin Corrosion/Irritation Category 2
[718]
) o H318: Causes serious eye
Serious Eye Damage/Irritation Category 1
damage.[1]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation.[1]
Hazardous to the Aquatic ) o
) Category 2 H401: Toxic to aquatic life.[8]
Environment (Acute)
Hazardous to the Aquatic H412: Harmful to aquatic life
Category 3

Environment (Chronic)

with long lasting effects.[7]

The corresponding GHS pictograms are the flame symbol, the corrosion/irritation symbol, and

the exclamation mark. The signal word is "Warning".[7]

Physical and Chemical Properties

Understanding the physical and chemical properties of Heptanal is critical for assessing risks

during handling and storage.

Table 2: Physical and Chemical Data for Heptanal
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Property Value Source(s)
Molecular Formula C7H140 [1]8]
Molecular Weight 114.19 g/mol [1][8]
Appearance Colorless to light yellow liquid [1]
Odor Fat, citrus, rancid odor [1]
Melting Point -43°C (-45.4°F) [1][2]
Boiling Point 152-154°C (306-309°F) [1112]
Flash Point 35°C (95°F) [1]
Autoignition Temperature 205°C (401°F) [2][5]
Lower Explosion Limit 1.1% (V) [1112]
Upper Explosion Limit 5.2% (V) [1][2]
Density 0.817 g/mL at 25°C [1119]
Vapor Pressure 3.854 mmHg @ 25°C [10]
Water Solubility Slightly soluble (1.25 - 2.5 g/L) [1][5]1[9]
Solubility in other solvents Soluble in alcohol [1]

Octanol-Water Partition
. 2.8 [51[6]
Coefficient (Log Kow)

Toxicological and Ecotoxicological Data

Heptanal poses moderate acute toxicity and is a notable irritant. Its environmental impact is
primarily related to its toxicity to aquatic organisms.

Table 3: Toxicological Data for Heptanal
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Test Species Route Value Source(s)

LDso (Acute

Rat Oral 3200 mg/kg [1]
Oral)
LDso (Acute )
Rabbit Dermal > 5000 mg/kg [1][11]
Dermal)
) o ) Causes skin
Skin Irritation Rabbit Dermal o [1][11]
irritation
Causes serious
Eye Irritation Rabbit Ocular eye damage / [1][11]

Mild eye irritation

Table 4: Ecotoxicological Data for Heptanal

Test Species Duration Value Source(s)
Pimephales 37.9 mg/L (for
promelas metabolic
LCso 96 hr [3]
(Fathead precursor 1-
minnow) heptanol)
63 - 74%
Biodegradation Sewage, aerobic 28 days (Readily [5][6]
biodegradable)

Safe Handling and Personal Protective Equipment
(PPE)

Safe handling of Heptanal requires a combination of engineering controls, administrative
procedures, and appropriate personal protective equipment to minimize exposure.

Hierarchy of Controls

The most effective way to manage the risks associated with Heptanal is to follow the hierarchy
of controls, which prioritizes risk management strategies from most to least effective.
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Heptanal Handling: Hierarchy of Controls

Elimination

(Most Effective)

s Heptanal necessary?

Substitution

se a less hazardous chemical?

Engineering Controls
(e.g., Fume Hood, Ventilation)

Isolate the hazard

Administrative Controls
(e.g., SOPs, Training)

Change the way people work

Personal Protective Equipment (PPE)

(Least Effective)

Click to download full resolution via product page

Caption: Logical flow for implementing Heptanal safety measures.

Engineering Controls

« Ventilation: Work with Heptanal should be conducted in a well-ventilated area.[11] Use of a
chemical fume hood is strongly recommended to control vapor exposure.[1] Explosion-proof

electrical and ventilating equipment must be used.[1][7]
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 Static Control: Heptanal vapors can form explosive mixtures with air. Ground and bond
containers and receiving equipment during transfers to prevent static discharge.[1][7] Use
only non-sparking tools.[1][7]

o Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible
and close to the workstation location.[5]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles. A face shield may be necessary if there is a risk of splashing.[6]

e Skin Protection:

o Gloves: Wear chemically resistant gloves (e.g., butyl rubber).[12] Gloves must be
inspected before use and disposed of properly after.[11][12]

o Clothing: Wear protective clothing to prevent skin exposure.[1] A complete suit of flame-
retardant, antistatic material is recommended for larger quantities.[12]

» Respiratory Protection: If ventilation is inadequate or if risk assessment indicates a need,
use a NIOSH-approved respirator with appropriate cartridges for organic vapors.[6][12]

Storage Recommendations

Proper storage is crucial to maintain the stability of Heptanal and prevent hazardous situations.

o Conditions: Store in a cool, dry, well-ventilated place away from heat, sparks, open flames,
and other ignition sources.[1][7] Keep containers tightly closed to prevent leakage and
exposure to air, as it can undergo autoxidation.[1] Storage under an inert gas like nitrogen is
recommended.[8]

e Incompatible Materials: Heptanal is incompatible with strong oxidizing agents, strong bases,
strong reducing agents, and acids.[1][6] Store it separately from these materials.

o Storage Area: Store in a designated flammables area. Containers that have been opened
must be carefully resealed and kept upright.[11]
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Emergency Procedures
First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure. Always consult a
physician and show them the Safety Data Sheet (SDS).[13][12]

Heptanal First Aid Decision Pathway

Immediate Actions

Route of Exposure

T

Eye Contact [
Seek Immediate Medical Attention

Exposure Event

Call POISON CENTER or Physician

Skin Contact

S

I |
- a
=] —

Click to download full resolution via product page

Caption: Flowchart for first aid response to Heptanal exposure.

 Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[1] If symptoms persist or breathing is difficult, seek immediate medical attention.
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o Skin Contact: Immediately take off all contaminated clothing.[7] Wash the affected area with
plenty of soap and water for at least 15 minutes. If skin irritation occurs, get medical advice.

[1][7]

o Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,
also under the eyelids.[1] Remove contact lenses if present and easy to do.[1] Seek
immediate medical attention.[1][13]

 Ingestion: Do NOT induce vomiting.[11] Clean the mouth with water and drink plenty of water
afterwards. Never give anything by mouth to an unconscious person.[12] Call a POISON
CENTER or physician immediately.[1]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, carbon dioxide
(CO2), or water spray.[6][11] Water mist may be used to cool closed containers.

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.[6]

» Specific Hazards: Heptanal is a flammable liquid.[1] Vapors are heavier than air, may travel
to a source of ignition and flash back, and can form explosive mixtures with air.[7] Containers
may explode when heated. Hazardous combustion products include carbon monoxide and
carbon dioxide.

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[6]

Accidental Release Measures (Spill Response)

In case of a spill, a systematic approach is necessary to ensure safety and minimize
environmental contamination.
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Emergency Workflow: Heptanal Spill Response

1. Isolate Area & Remove Ignition Sources

2. Ensure Adequate Ventilation

'

3. Don Appropriate PPE
(Gloves, Goggles, Respirator, Protective Clothing)

4. Contain Spill
(Use inert absorbent material like sand or earth)

5. Collect & Place in Sealed Container
(Use non-sparking tools)

6. Clean Spill Area

7. Dispose of Waste
(Follow local hazardous waste regulations)

Click to download full resolution via product page

Caption: Step-by-step workflow for managing a Heptanal spill.

© 2025 BenchChem. All rights reserved. 9/13 Tech Support


https://www.benchchem.com/product/b048729?utm_src=pdf-body-img
https://www.benchchem.com/product/b048729?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Personal Precautions: Evacuate personnel to safe areas.[7] Ensure adequate ventilation and
remove all sources of ignition.[1][11] Avoid breathing vapors.[11]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so.[11] Do not let
the product enter drains, surface water, or the sanitary sewer system.[8]

o Containment and Cleanup: Contain the spill with sand or other inert absorbent material.[1]
Collect the material using spark-proof tools and place it in a suitable, sealed container for
disposal.

Experimental Protocols Overview

The toxicological and ecotoxicological data presented in this guide are derived from
standardized testing protocols, often established by organizations like the Organisation for
Economic Co-operation and Development (OECD). While the full, detailed methodologies are
extensive and must be obtained from the respective standards bodies, this section provides an
overview of the key experimental principles.

¢ Acute Oral Toxicity (LDso):

o Purpose: To determine the median lethal dose (LDso) of a substance when administered
orally. The result, LDso = 3200 mg/kg for rats, indicates the dose expected to cause
mortality in 50% of the test animal population.[1]

o Methodology Overview (based on OECD Guideline 401/420/423): A group of laboratory
animals (e.g., rats) is administered a single dose of Heptanal via gavage. The animals are
observed for a set period (typically 14 days) for signs of toxicity and mortality. The LDso
value is then calculated statistically from the observed mortality rates at different dose
levels.

e Skin Irritation/Corrosion:

o Purpose: To assess the potential of a substance to cause reversible or irreversible skin
damage. Heptanal is classified as a skin irritant.[1][11]

o Methodology Overview (based on OECD Guideline 404): A small amount of the test
substance is applied to a shaved patch of skin on a test animal (typically a rabbit). The
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patch is covered for a specified duration (e.g., 4 hours). The skin is then observed and
scored for signs of erythema (redness) and edema (swelling) at specific intervals (e.g., 1,
24, 48, and 72 hours) after patch removal.

e Serious Eye Damage/Irritation:

o Purpose: To determine if a substance can cause tissue damage to the eye or serious
physical decay of vision. Results for Heptanal indicate it can cause mild to serious eye
irritation/damage.[1][11]

o Methodology Overview (based on OECD Test Guideline 405): A measured amount of
Heptanal is instilled into one eye of a test animal (e.g., a rabbit), with the other eye
serving as a control. The eyes are examined and scored for effects on the cornea, iris, and
conjunctiva at specific intervals after application.

Disposal Considerations

Waste material must be disposed of in accordance with all applicable federal, state, and local
environmental regulations.[1][8]

e Product: Dispose of Heptanal as hazardous waste.[9] Consider offering surplus and non-
recyclable solutions to a licensed disposal company.[11] Do not mix with other waste.[8]

o Contaminated Packaging: Uncleaned containers should be treated as the product itself and
disposed of as hazardous waste.[8][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 13/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

